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Compound of Interest

Compound Name: D-[2-13C]Threose

Cat. No.: B584009

This document provides immediate, essential guidance for the safe handling and disposal of D-
[2-13C]Threose, a non-radioactive, stable isotope-labeled sugar. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations.

Chemical and Isotopic Profile

D-[2-13C]Threose is D-Threose with a stable carbon-13 isotope at the second carbon position.
The carbon-13 isotope is non-radioactive, meaning D-[2-13C]Threose does not present a
radiological hazard.[1][2] The chemical and physical properties are essentially identical to those
of unlabeled D-Threose. Safety precautions should be based on the handling of the parent
compound, which is generally considered non-hazardous.
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Property

Data

Reference

Chemical Name

D-[2-13C]Threose

CAS Number

95-43-2 (for unlabeled D-

Threose)

[3]4]

Molecular Formula

C313CHs0a4

Appearance

Off-white to light yellow
solid/syrup

[4]115]

Hazard Classification

Not classified as a hazardous

substance

Personal Protective Equipment (PPE)

Standard laboratory PPE is recommended to minimize exposure and ensure good laboratory

practice when handling D-[2-13C]Threose in solid or solution form.

Equipment Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from accidental
splashes or airborne

dust/powder.[5]

Hand Protection

Nitrile or latex gloves.

Prevents direct skin contact
with the chemical.[5][6]

Body Protection

Standard laboratory coat.

Protects clothing and skin from

spills.[6]

Respiratory Protection

Generally not required if
handled in a well-ventilated
area. Use a NIOSH/MSHA
approved respirator if dust is
generated and ventilation is

inadequate.[5]

Prevents inhalation of fine
powder, especially during

weighing or transfer.[5]
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Operational Plan: Handling and Use

Follow these steps to ensure the safe handling of D-[2-13C]Threose from receipt to
experimental use.

e Preparation and Inspection:
o Before starting, ensure the work area is clean and uncluttered.
o Confirm that a safety shower and eyewash station are accessible.[5]
o Inspect the container for any damage or leaks upon receipt.

* Weighing and Aliquoting (Solid Form):

o Conduct weighing operations in a chemical fume hood or on a bench in a well-ventilated
area to minimize inhalation of any fine powder.

o Use a spatula to carefully transfer the desired amount of the compound to a tared
container.

o Avoid creating dust.[5][7] Close the primary container tightly after use.
» Solution Preparation:
o Add the solvent to the weighed D-[2-13C]Threose slowly to avoid splashing.

o If necessary, use gentle agitation (e.g., vortexing or sonication) to fully dissolve the
compound.

o Storage:

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place,
as recommended by the supplier.[4][7]

Experimental Workflow Diagram
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Caption: Workflow for handling D-[2-13C]Threose from preparation to use.
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Disposal Plan

As a non-hazardous substance, D-[2-13C]Threose does not typically require special disposal
procedures. However, always adhere to local, state, and federal regulations.

Waste Type Disposal Procedure

_ Dispose of in the designated solid chemical
Unused Solid Compound ) ) )
waste container. Do not discard in general trash.

Dilute agueous solutions can often be disposed
of down the drain with copious amounts of
water, but this depends on institutional
guidelines.[6] Check with your institution's
Environmental Health & Safety (EHS) office.

Solutions

Solutions containing hazardous solvents must
be disposed of in the appropriate liquid
hazardous waste container.

Gloves, weighing papers, and other disposable
) ) materials contaminated with the compound
Contaminated Materials ) i
should be placed in a sealed bag and discarded

in the solid chemical waste stream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
D-[2-13C]Threose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584009#personal-protective-equipment-for-handling-
d-2-13c-threose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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